Cas no 1383446-21-6 (5-chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)pyridine)

• Product Name: 5-chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)pyridine
• CAS No: 1383446-21-6
• MF: C₁₂H₁₅ClFNO₂
• MW: 259.704406023026
• MDL: MFCD23713109
• CID: 3162432
• PubChem ID: 67975597
• Update Time: 2025-06-13

5-chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)pyridine
• E92699
• AKOS027263889
• CS-0194691
• MFCD23713109
• JDBZHAVFXHSNTO-UHFFFAOYSA-N
• 1383446-21-6
• DB-398386
• SCHEMBL9940805

• MDL： MFCD23713109
• Inchi： 1S/C12H15ClFNO2/c1-11(2)12(3,4)17-10(16-11)8-5-7(13)6-15-9(8)14/h5-6,10H,1-4H3
• InChI Key： JDBZHAVFXHSNTO-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Exact Mass: 259.07800
• Monoisotopic Mass: 259.0775346Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 3.47670

Additional information on 5-chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)pyridine

Comprehensive Overview of 5-Chloro-2-Fluoro-3-(4,4,5,5-Tetramethyl-1,3-Dioxolan-2-yl)Pyridine (CAS No. 1383446-21-6)

The compound 5-chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)pyridine (CAS No. 1383446-21-6) is a highly specialized heterocyclic organic molecule that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the pyridine core and the dioxolane moiety, make it a versatile intermediate for synthesizing more complex compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing popularity of 5-chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)pyridine is its role in cross-coupling reactions, which are pivotal in modern organic synthesis. The presence of the tetramethyl dioxolane group enhances its stability and reactivity, making it an excellent candidate for palladium-catalyzed transformations. This aligns with the current trend in green chemistry, where researchers seek efficient and sustainable synthetic routes. Users searching for "pyridine derivatives in catalysis" or "fluoro-chloro pyridine applications" will find this compound particularly relevant.

In the context of pharmaceutical intermediates, CAS No. 1383446-21-6 is often explored for its potential in designing kinase inhibitors and antiviral agents. The chloro-fluoro substitution pattern on the pyridine ring is a common pharmacophore in bioactive molecules, which explains its frequent appearance in patent literature. Recent searches on platforms like Google Scholar reveal queries such as "pyridine-based drug candidates 2024" and "dioxolane in medicinal chemistry," highlighting the compound's relevance to cutting-edge research.

From an agrochemical perspective, this compound's structural attributes make it a promising scaffold for developing new pesticides and herbicides. The fluoro and chloro substituents are known to improve the lipophilicity and binding affinity of agrochemicals, addressing the industry's demand for more effective and environmentally friendly solutions. Searches related to "halogenated pyridines in agriculture" or "next-gen crop protection chemicals" often lead to discussions about derivatives of this compound.

The synthesis and characterization of 5-chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)pyridine typically involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and confirm its structural integrity, which is critical for both academic and industrial applications. For those interested in "analytical methods for heterocycles" or "CAS 1383446-21-6 characterization," this compound serves as an excellent case study.

Another area where this compound shines is in material science, particularly in the development of organic electronic materials. The pyridine ring's electron-deficient nature, combined with the dioxolane group's steric effects, can influence the optical and electronic properties of polymers or small-molecule semiconductors. This has led to increased interest from researchers working on "organic light-emitting diodes (OLEDs)" and "conductive polymers."

In summary, 5-chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3-dioxolan-2-yl)pyridine (CAS No. 1383446-21-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its significance in drug discovery, agrochemical innovation, and advanced materials ensures its continued relevance in research and development. By addressing common search queries like "pyridine derivatives uses" and "dioxolane-containing compounds," this overview provides valuable insights for both newcomers and seasoned professionals in the field.